Tantalum carbide (Ta2C)
Overview
Description
Tantalum carbide (TaC) is an extremely hard, heavy, refractory crystalline ceramic material . It is a gold-colored to brown powder that is extremely resistant to chemical action at normal temperature and is an important cermet material . TaC has the highest known melting point, at 3880°C of any binary compound . The Multilayer Ta2C is etched by hydrofluoric acid . It is a kind of MXene .
Synthesis Analysis
Tantalum carbide (TaC) was synthesized by an innovative method combining mechanosynthesis and electric arc furnace processes . TaC mechanosynthesis was carried out in only 50 min by high-energy ball-milling (HEBM) at ambient temperature and pressure from a stoichiometric powder mixture of tantalum and carbon with a 1:1 molar ratio .Molecular Structure Analysis
Ta2C is trigonal omega structured and crystallizes in the trigonal P-3m1 space group . The structure is two-dimensional and consists of one Ta2C sheet oriented in the (0, 0, 1) direction . Ta is bonded in a distorted T-shaped geometry to three equivalent C atoms .Chemical Reactions Analysis
Ta2C MXene exhibited overpotentials of 223 mV to reach 10 mA cm 2 current density when tested under standard HER conditions (0.5 M H2SO4) . Furthermore, the electrocatalytic reduction behavior of Ta2C MXene towards the electrochemical reduction of 4-NP was tested in 1 M KOH .Physical And Chemical Properties Analysis
Tantalum carbide (TaC) nanoparticles exhibit hardness which is greater than that of diamond . These particles are produced by the process of sintering . Another distinction associated with tantalum carbide is that it is a stoichiometric binary compound having the highest melting and boiling points .Mechanism of Action
The detailed indentation shear deformation analysis and structural snapshots from the calculations indicate that the slip dislocations of TaC layers are the main structural deformation mode during the Vickers indentation process, and that the strong directional Ta–C bonds are responsible for the high mechanical strength of TaC .
Safety and Hazards
Tantalum carbide (TaC) is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) . It is a flammable solid . Precautionary measures include keeping away from heat/sparks/open flames/hot surfaces, no smoking, using explosion-proof electrical/ventilating/lighting/equipment, and wearing protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
methane;tantalum |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/CH4.2Ta/h1H4;; |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PISGDBRNIWGERE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C.[Ta].[Ta] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CH4Ta2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20923540 |
Source
|
| Record name | Methane--tantalum (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20923540 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
377.938 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
12070-07-4 |
Source
|
| Record name | Tantalum carbide (Ta2C) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012070074 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Tantalum carbide (Ta2C) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Methane--tantalum (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20923540 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Ditantalum monocarbide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.915 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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